Trimethyl((4-pentylphenyl)ethynyl)silane
Cat. No. B178591
Key on ui cas rn:
138220-08-3
M. Wt: 244.45 g/mol
InChI Key: IIMHWMRQVNSBAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05356562
Procedure details
A mixture of 0.1 mol of 4-pentyl-2-fluoro-iodobenzene, 0.12 mol of trimethylsilylacetylene, 0.0014 mol of bis(triphenylphosphine)-palladium(II) chloride Pd(PPh3)2Cl2 and 0.7 mmol of copper (I) iodide in 250 ml diethylamine is stirred at room temperature for 20 hours. After evaporation of the solvent the crude product is purified by chromatography on alumina (4:1 petrol/difluoromethane) to give 2-(4-pentylphenyl)-1-trimethylsilylacetylene. Removal of the trimethylsilylgroup is accomplished by treatment this acetylene in methanol with 1M KOH for 1 hour at room temperature. Evaporation of the methanol and either extraction yields 4-pentyl-2-fluoro-phenylacetylene.
Name
4-pentyl-2-fluoro-iodobenzene
Quantity
0.1 mol
Type
reactant
Reaction Step One
[Compound]
Name
bis(triphenylphosphine)-palladium(II) chloride Pd(PPh3)2Cl2
Quantity
0.0014 mol
Type
reactant
Reaction Step One
Name
copper (I) iodide
Quantity
0.7 mmol
Type
catalyst
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH2:1]([C:6]1[CH:11]=[CH:10][C:9](I)=[C:8](F)[CH:7]=1)[CH2:2][CH2:3][CH2:4][CH3:5].[CH3:14][Si:15]([C:18]#[CH:19])([CH3:17])[CH3:16]>C(NCC)C.[Cu]I>[CH2:1]([C:6]1[CH:11]=[CH:10][C:9]([C:19]#[C:18][Si:15]([CH3:17])([CH3:16])[CH3:14])=[CH:8][CH:7]=1)[CH2:2][CH2:3][CH2:4][CH3:5]
|
Inputs
Step One
|
Name
|
4-pentyl-2-fluoro-iodobenzene
|
|
Quantity
|
0.1 mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCC)C1=CC(=C(C=C1)I)F
|
|
Name
|
|
|
Quantity
|
0.12 mol
|
|
Type
|
reactant
|
|
Smiles
|
C[Si](C)(C)C#C
|
[Compound]
|
Name
|
bis(triphenylphosphine)-palladium(II) chloride Pd(PPh3)2Cl2
|
|
Quantity
|
0.0014 mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
250 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)NCC
|
|
Name
|
copper (I) iodide
|
|
Quantity
|
0.7 mmol
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
is stirred at room temperature for 20 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After evaporation of the solvent the crude product
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is purified by chromatography on alumina (4:1 petrol/difluoromethane)
|
Outcomes
Product
Details
Reaction Time |
20 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCC)C1=CC=C(C=C1)C#C[Si](C)(C)C
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
